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Compound of Interest

Compound Name: 4-Nitrobenzylamine hydrochloride

Cat. No.: B100060 Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Nitrobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Nitrobenzylamine hydrochloride (CAS No: 18600-42-5) is a key intermediate and reagent

in synthetic organic chemistry and pharmaceutical development. A thorough understanding of

its physical properties is paramount for its effective handling, application, and the optimization

of reaction conditions. This technical guide provides a comprehensive overview of the core

physical characteristics of 4-Nitrobenzylamine hydrochloride, supported by experimental

protocols and safety data. The information is structured to offer both quick reference and in-

depth insights for laboratory professionals.

Chemical Identity and Molecular Structure
4-Nitrobenzylamine hydrochloride is the hydrochloride salt form of 4-nitrobenzylamine. The

presence of the nitro group (-NO₂) on the benzene ring and the protonated amine group (-

NH₃⁺Cl⁻) significantly influences its physical and chemical properties, such as solubility and

melting point, compared to its free base form.

IUPAC Name: (4-nitrophenyl)methanamine hydrochloride

Synonyms: p-Nitrobenzylamine HCl, 4-Nitrobenzylammonium hydrochloride[1][2]
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CAS Number: 18600-42-5[3]

Molecular Formula: C₇H₉ClN₂O₂[1][4]

Molecular Weight: 188.61 g/mol [4]

Below is a diagram illustrating the chemical structure of 4-Nitrobenzylamine hydrochloride.

Caption: 2D structure of 4-Nitrobenzylamine hydrochloride.

Core Physical Properties
The physical properties of a compound are critical for determining its appropriate storage,

handling, and use in experimental setups. 4-Nitrobenzylamine hydrochloride is typically a

stable crystalline solid under standard conditions.[1][5] Key quantitative data are summarized in

the table below.

Property Value Source(s)

Appearance
White to light yellow powder or

crystalline solid
[1][2][3][6]

Melting Point ~265 °C (with decomposition) [1][7]

Solubility

Water: Almost

transparent/SolubleMethanol/A

cetic Acid (1:1): 25 mg/mL

[1][2][5]

Stability
Stable under normal

conditions.
[1][5]

Incompatibilities

Strong oxidizing agents, acids,

acid chlorides, acid

anhydrides.

[1][5][7]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon).
[1][2][5]

Spectroscopic Profile
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Spectroscopic analysis is essential for the structural confirmation and purity assessment of

chemical compounds.

Nuclear Magnetic Resonance (¹H NMR): Proton NMR spectra are available for 4-
Nitrobenzylamine hydrochloride and are used to confirm the arrangement of protons in

the molecule, verifying the integrity of the aromatic and benzylic protons.[4][8]

Infrared (IR) Spectroscopy: IR spectra, available from both FTIR and ATR-IR techniques, can

confirm the presence of key functional groups.[4] Expected characteristic peaks would

include N-H stretches from the ammonium salt, C-H stretches from the aromatic ring and

methylene group, and strong symmetric and asymmetric N-O stretches from the nitro group.

Raman Spectroscopy: Raman spectra provide complementary vibrational information to IR

spectroscopy and are also available for this compound.[4]

Safety and Handling
As a laboratory chemical, proper handling of 4-Nitrobenzylamine hydrochloride is crucial to

ensure personnel safety. It is classified as an irritant.[4][9]

GHS Hazard Pictogram: GHS07 (Exclamation Mark)[1][4]

Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

P261: Avoid breathing dust.[1][4]

P280: Wear protective gloves/eye protection/face protection.[3][6]
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][4][6]

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles,

gloves, and a lab coat, is required.[9] Use only in a well-ventilated area or under a chemical

fume hood to avoid inhalation of dust.[9]

Experimental Protocols
The following sections detail standardized methodologies for determining the key physical

properties discussed. These protocols are designed to be self-validating and are based on

established laboratory principles.

Determination of Melting Point via Digital Melting Point
Apparatus
Principle: The melting point is a fundamental property for assessing the purity of a crystalline

solid. This protocol describes the use of a capillary-based digital melting point apparatus.

Methodology:

Sample Preparation: Finely crush a small amount of 4-Nitrobenzylamine hydrochloride
crystals into a powder using a mortar and pestle.

Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small

amount (2-3 mm height) of the sample into the closed end.

Instrument Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating Profile:

Set a rapid heating ramp (e.g., 10-20 °C/min) to quickly approach the expected melting

point (~265 °C).
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Once the temperature is within 20 °C of the expected melting point, reduce the ramp rate

to 1-2 °C/min to ensure thermal equilibrium and accurate observation.

Observation & Recording:

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the entire sample has melted into a clear liquid

(completion of melting).

Note any decomposition (e.g., charring, gas evolution), as is expected for this compound.

[1] The recorded range should be reported as "T₁ - T₂ °C (dec.)".

Caption: Workflow for Melting Point Determination.

Qualitative and Semi-Quantitative Solubility Assessment
Principle: Understanding a compound's solubility profile is critical for its use in solution-based

reactions, formulations, and purification processes. This protocol outlines a systematic

approach to assess solubility.

Methodology:

Solvent Selection: Prepare a panel of common laboratory solvents of varying polarity (e.g.,

water, methanol, ethanol, acetone, dichloromethane, hexane).

Sample Preparation: Weigh approximately 10 mg of 4-Nitrobenzylamine hydrochloride
into separate, labeled vials for each solvent.

Initial Solvent Addition: Add 0.1 mL of the selected solvent to the corresponding vial.

Agitation: Vigorously mix the vial using a vortex mixer for 30-60 seconds.

Observation: Visually inspect the solution for undissolved solid.

Incremental Solvent Addition: If the solid has not fully dissolved, continue adding the solvent

in 0.1 mL increments, followed by agitation and observation, up to a total volume of 1 mL.
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Classification:

Soluble: The entire solid dissolves in ≤ 1 mL of solvent. A semi-quantitative value can be

reported (e.g., soluble at 10 mg/mL).

Slightly Soluble: Partial dissolution is observed.

Insoluble: No significant dissolution is observed.

Causality Note: As a hydrochloride salt, the compound is expected to have higher solubility

in polar protic solvents like water and methanol compared to nonpolar solvents like hexane.

The literature notes solubility in a methanol/acetic acid mixture, which provides a polar,

acidic medium conducive to dissolving the salt.

Conclusion
4-Nitrobenzylamine hydrochloride is a well-characterized crystalline solid with a high melting

point that signifies considerable lattice energy. Its nature as a salt dictates its solubility primarily

in polar solvents. The provided safety information underscores its classification as an irritant,

necessitating careful handling in a controlled laboratory environment. The experimental

protocols and compiled data in this guide serve as a reliable resource for scientists, enabling

safer and more effective utilization of this important chemical reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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